Cas no 2097946-57-9 (3-Chloro-1-(4-hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one)

• Product Name: 3-Chloro-1-(4-hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one
• CAS No: 2097946-57-9
• MF: C₁₂H₂₀ClNO₃
• MW: 261.745102882385
• CID: 5722328
• PubChem ID: 121203817
• Update Time: 2025-09-27

3-Chloro-1-(4-hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2097946-57-9
• F1907-7726
• AKOS026712069
• 3-chloro-1-(4-hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one
• 3-Chloro-1-(4-hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one

• Inchi： 1S/C12H20ClNO3/c13-5-2-11(16)14-6-1-4-12(9-14)8-10(15)3-7-17-12/h10,15H,1-9H2
• InChI Key： GRYQVMLTEGEZQA-UHFFFAOYSA-N
• SMILES： ClCCC(N1CCCC2(C1)CC(CCO2)O)=O

Computed Properties

• Exact Mass: 261.1131712g/mol
• Monoisotopic Mass: 261.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-Chloro-1-(4-hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one

Introduction to 3-Chloro-1-(4-hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one (CAS No. 2097946-57-9)

3-Chloro-1-(4-hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one (CAS No. 2097946-57-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic oxazaspiro compounds, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The spirocyclic structure of 3-Chloro-1-(4-hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one provides it with enhanced stability and bioavailability, making it a promising candidate for drug development. The presence of the chloro group and the hydroxy substituent on the spirocyclic ring further modulates its pharmacological profile, offering a wide range of potential therapeutic applications.

Recent studies have highlighted the anti-inflammatory properties of 3-Chloro-1-(4-hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one. In vitro and in vivo experiments have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that 3-Chloro-1-(4-hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-Chloro-1-(4-hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yll)propanone has also demonstrated neuroprotective properties. Preclinical studies have shown that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability of 3-Chloro-1-(4-hydroxy-1-oxxa-spiro[5.5]undecan-yll)propanone to cross the blood-brain barrier further enhances its potential as a neuroprotective agent.

The pharmacokinetic profile of 3-Chloro-l-(4-hydroxy-l-oxxa-spiro[5.S]undecan-yll)propanone has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability, moderate plasma protein binding, and a reasonable half-life. These characteristics make it suitable for both oral and parenteral administration, depending on the specific therapeutic application.

In terms of safety, preclinical toxicology studies have indicated that 3-Chloro-l-(4-hydroxy-l-oxxa-spiro[5.S]undecan-yll)propanone is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The synthesis of 3-Chloro-l-(4-hydroxy-l-oxxa-spiro[5.S]undecan-yll)propanone involves several steps, including the formation of the spirocyclic ring and the introduction of the chloro and hydroxy substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its commercialization as a pharmaceutical product.

One of the key challenges in the development of 3-Chloro-l-(4-hydroxy-l-oxxa-spiro[5.S]undecan-yll)propanone is optimizing its formulation for different routes of administration. Formulation scientists are currently exploring various approaches to enhance its stability, solubility, and bioavailability, such as the use of nanoparticles, liposomes, and prodrug strategies.

In conclusion, 3-Chloro-l-(4-hydroxy-l-oxxa-spiro[5.S]undecan-yll)propanone (CAS No. 2097946-S7-S) represents a promising candidate for drug development due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, making it an exciting area of focus in medicinal chemistry.